2-((2-Methoxyethyl)amino)-4-oxo-4-((4-(phenylamino)phenyl)amino)butanoic acid
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Overview
Description
2-((2-Methoxyethyl)amino)-4-oxo-4-((4-(phenylamino)phenyl)amino)butanoic acid is a useful research compound. Its molecular formula is C19H23N3O4 and its molecular weight is 357.41. The purity is usually 95%.
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Scientific Research Applications
Unnatural Amino Acid Applications
Unnatural amino acids, similar in complexity to the compound , have been studied for their potential to mimic natural peptide structures and functionalities. For instance, Nowick et al. (2000) investigated an unnatural amino acid that duplicates the hydrogen-bonding functionality of a tripeptide β-strand, showing potential in forming β-sheetlike hydrogen-bonded dimers in solution. This study suggests applications in designing peptides and proteins with specific structural and functional properties (Nowick et al., 2000).
Catalysis and Chemical Synthesis
Research on catalysts often explores molecules with functionalities similar to the compound . Hazra et al. (2015) described the synthesis and application of sulfonated Schiff base copper(II) complexes as efficient and selective catalysts for alcohol oxidation. This work highlights the role of complex molecules in facilitating chemical reactions with high selectivity and efficiency, indicating potential applications in organic synthesis and industrial processes (Hazra et al., 2015).
Advanced Material Synthesis
The synthesis of advanced materials often utilizes complex organic molecules. For example, Moszner et al. (2001) investigated the synthesis, radical polymerization, and adhesive properties of hydrolytically stable phosphonic acid monomers. Such research underscores the importance of intricate molecular design in developing new materials with specific adhesive properties and stability, suggesting applications in coatings, adhesives, and composite materials (Moszner et al., 2001).
Mechanism of Action
Target of Action
The primary target of this compound is the Heat shock protein HSP 90-alpha . This protein plays a crucial role in maintaining cellular homeostasis and is involved in protein folding, degradation, and transport.
Mode of Action
It is known to interact with its target, the heat shock protein hsp 90-alpha . The interaction between the compound and its target may lead to changes in the protein’s function, potentially influencing cellular processes.
Properties
IUPAC Name |
4-(4-anilinoanilino)-2-(2-methoxyethylamino)-4-oxobutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O4/c1-26-12-11-20-17(19(24)25)13-18(23)22-16-9-7-15(8-10-16)21-14-5-3-2-4-6-14/h2-10,17,20-21H,11-13H2,1H3,(H,22,23)(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDONDVNYJUOIJP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(CC(=O)NC1=CC=C(C=C1)NC2=CC=CC=C2)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.